Cas no 338957-69-0 (2-[(4-Chlorophenyl)sulfanyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide)

• Product Name: 2-[(4-Chlorophenyl)sulfanyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide
• CAS No: 338957-69-0
• MF: C₁₇H₁₂ClFN₂OS₂
• MW: 378.871383666992
• CID: 5715898
• PubChem ID: 1479334
• Update Time: 2025-07-23

2-[(4-Chlorophenyl)sulfanyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenyl)sulfanyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide
• 2-(4-chlorophenyl)sulfanyl-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide
• F2537-0592
• 5K-629S
• Bionet1_002018
• AKOS003052742
• HMS574A20
• 338957-69-0
• 2-((4-chlorophenyl)thio)-N-(4-(4-fluorophenyl)thiazol-2-yl)acetamide
• Oprea1_623950
• Acetamide, 2-[(4-chlorophenyl)thio]-N-[4-(4-fluorophenyl)-2-thiazolyl]-
• 2-[(4-Chlorophenyl)sulfanyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide

• Inchi： 1S/C17H12ClFN2OS2/c18-12-3-7-14(8-4-12)23-10-16(22)21-17-20-15(9-24-17)11-1-5-13(19)6-2-11/h1-9H,10H2,(H,20,21,22)
• InChI Key： AXJOUIXPBQINOV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC(NC1=NC(=CS1)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 378.0063612g/mol
• Monoisotopic Mass: 378.0063612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 7.85±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-[(4-Chlorophenyl)sulfanyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide

Comprehensive Overview of 2-[(4-Chlorophenyl)sulfanyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide (CAS No. 338957-69-0)

The compound 2-[(4-Chlorophenyl)sulfanyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide, with the CAS number 338957-69-0, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a thiazole ring and sulfanyl linkage, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. The compound's molecular weight and lipophilicity are key factors influencing its pharmacokinetic properties, which are critical for drug development.

In recent years, the demand for heterocyclic compounds like 2-[(4-Chlorophenyl)sulfanyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide has surged due to their versatility in medicinal chemistry. The thiazole moiety, in particular, is a hotspot for drug discovery, as it is found in many FDA-approved drugs. This compound's synthetic pathway and derivatization potential are frequently discussed in academic circles, with many studies focusing on optimizing its yield and purity. Additionally, its structure-activity relationship (SAR) is a subject of ongoing investigation, as scientists aim to enhance its efficacy and reduce off-target effects.

The CAS No. 338957-69-0 is also a topic of interest in computational chemistry, where molecular docking and quantitative structure-activity relationship (QSAR) models are employed to predict its interactions with enzymes and receptors. These in silico studies are complemented by experimental data, creating a robust framework for understanding its mechanism of action. Given the rise of AI-driven drug discovery, this compound is often featured in discussions about machine learning applications in identifying novel therapeutics. Its chemical stability and solubility are additional parameters that researchers optimize to improve its bioavailability.

From an industrial perspective, 2-[(4-Chlorophenyl)sulfanyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide is valued for its scalability and cost-effective synthesis. Manufacturers are increasingly adopting green chemistry principles to produce it sustainably, minimizing waste and energy consumption. The compound's patent landscape is another area of focus, as companies seek to protect their intellectual property while fostering innovation. Its potential as a lead compound in treating various conditions has also sparked collaborations between academia and the pharmaceutical industry.

In summary, 2-[(4-Chlorophenyl)sulfanyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide (CAS No. 338957-69-0) represents a cutting-edge example of modern chemical innovation. Its multifaceted applications, from drug discovery to agrochemical development, underscore its importance in scientific research. As advancements in computational modeling and synthetic methodologies continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.